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Compound of Interest

Compound Name: Pinoxaden

Cat. No.: B166648

Application Notes

Pinoxaden is a selective, post-emergence herbicide belonging to the phenylpyrazole chemical
class.[1] It is primarily utilized for the control of annual grass weeds in cereal crops such as
wheat and barley.[2][3] Its mode of action involves the inhibition of the acetyl-CoA carboxylase
(ACCase) enzyme, which is a critical component in the biosynthesis of fatty acids in grass
weeds.[2][4] This targeted inhibition disrupts the production of lipids, leading to a breakdown in
cell membrane integrity and ultimately, weed death. Symptoms, such as chlorosis, typically
appear within one week of application, with complete control of susceptible species occurring
within two to three weeks.

For researchers and scientists, Pinoxaden serves as a valuable tool in greenhouse studies for
herbicide efficacy, dose-response analysis, and investigation of resistance mechanisms. Its
effectiveness is highly dependent on the target weed species, their growth stage at the time of
application, and the use of appropriate adjuvants. Studies have consistently shown that
applications at earlier weed growth stages result in significantly higher control. Pinoxaden is
effective against a range of grass weeds, including Phalaris minor, Avena species, and
Alopecurus myosuroides, but is ineffective against broad-leaved weeds.

Key Considerations for Greenhouse Studies:

o Formulation: Pinoxaden is commonly available in an Emulsifiable Concentrate (EC)
formulation (e.g., Axial® 50 EC, Nufarm Pinoxaden 100EC). These formulations typically
include a safener.
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Adjuvants: The use of a non-ionic surfactant or a specified adjuvant (e.g., ADIGOR®) is
critical for optimal absorption and efficacy. The application of Pinoxaden without a surfactant
results in significantly inferior weed control.

Application Timing: Efficacy is maximized when applied to small, actively growing weeds,
typically from the 2-leaf to early tillering stages. The ability of Pinoxaden to control grass
weeds diminishes rapidly as the weeds enter more advanced growth stages, such as stem
elongation.

Environmental Conditions: Weeds under stress from drought, waterlogging, or cold may be
more difficult to control. Greenhouse conditions should be managed to ensure weeds are
actively growing at the time of application. One study maintained a minimum temperature of
10°C with natural photoperiods.

Experimental Protocols
Protocol 1: General Efficacy and Dose-Response
Screening

This protocol outlines a method for determining the efficacy of various Pinoxaden doses

against selected grass weed species under controlled greenhouse conditions.

. Materials and Equipment
Pinoxaden EC formulation (e.g., Axial® 50 EC)
Adjuvant (non-ionic surfactant or as specified by the product label)
CO2-pressurized backpack sprayer or laboratory track sprayer with flat-fan nozzles
10 cm diameter pots filled with standard greenhouse potting mix

Seeds of target grass weed species (e.g., Alopecurus myosuroides, Avena fatua, Lolium
rigidum)

Greenhouse facility with controlled temperature and lighting

Analytical balance and volumetric flasks for solution preparation
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Personal Protective Equipment (PPE)

. Plant Propagation

Sow 5-10 seeds of the target weed species per pot.

Cover seeds lightly with potting mix and water as needed.

After emergence, thin seedlings to a uniform number (e.g., 3-5 plants per pot) to ensure
consistency.

Grow plants in the greenhouse under optimal conditions (e.g., 15-25°C, 16:8 hour light:dark
cycle) until they reach the desired growth stage for application (e.g., 2-4 leaf stage, ZCK 12-
14).

. Herbicide Solution Preparation

Calculate the amount of Pinoxaden concentrate needed for each application rate (e.g., 20,
40, 80 g a.i./ha). The calculation must account for the sprayer's output volume (e.g., 200
L/ha).

Prepare a stock solution if necessary, particularly for low concentration ranges. Acetonitrile or
a mixture of acetonitrile and methanol can be used for preparing analytical standards, but for
spray solutions, dilution in water is standard.

For each treatment, half-fill the spray container with water.

Add the calculated amount of Pinoxaden concentrate while agitating.

Add the recommended adjuvant (e.g., 0.5% v/v of spray solution) and continue filling the
container with water to the final volume.

Prepare an untreated control treatment containing only water and the adjuvant.

. Herbicide Application

Calibrate the sprayer to deliver a consistent volume, for example, 200 L/ha.
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e Arrange the pots in a randomized block design within the spray chamber or designated spray
area. Include at least three to four replicates per treatment.

» Apply the prepared herbicide solutions evenly to the target plants.

 After application, allow the foliage to dry completely before returning the pots to the
greenhouse.

5. Post-Application Care and Data Collection

e Return plants to the greenhouse and maintain optimal growing conditions. Water plants at
the soil level to avoid washing the herbicide from the foliage.

o Assess weed control at set intervals (e.g., 7, 14, and 21 days after treatment).

» Visual Injury Assessment: Rate weed injury on a scale of 0% (no effect) to 100% (complete
plant death).

o Biomass Reduction: At the end of the experiment (e.g., 21-28 days after application), harvest
the above-ground biomass for each pot. Dry the biomass in an oven at 60-70°C until a
constant weight is achieved. Calculate the percent biomass reduction relative to the
untreated control.

Data Presentation

Table 1: Efficacy of Pinoxaden on Alopecurus myosuroides at Different Growth Stages This
table summarizes the biomass reduction of A. myosuroides when treated with different doses of
Pinoxaden at various Zadoks (ZCK) growth stages.
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Pinoxaden ZCK12-14 (2-4 ZCK21-25(1-5 ZCK31-32(1-2 ZCK 37-39
Dose (g a.i./ha) leaf) tiller) node) (flag leaf)
20 88.9% - - -
40

- Sufficient Control  60.1% -
(Recommended)
80 (2x _ _

97.3% - Unsatisfactory Unsatisfactory
Recommended)

Data sourced
from a
greenhouse
study on A.

myosuroides.

Table 2: Rate-Response of Various Grass Weeds to Pinoxaden in a Greenhouse Study This
table presents the calculated Pinoxaden application rates required to achieve 90% visible
injury (leo) and 90% fresh weight reduction (WRoo).
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Weed Species lso (g a.i./ha) WR9o (g a.i./ha)

Perennial Ryegrass (Lolium
<310 -
perenne)

Yellow Foxtail (Setaria pumila) <310 -

Dallisgrass (Paspalum

. <310 -
dilatatum)
Large Crabgrass (Digitaria
g e g (Dig <310 -
sanguinalis)
Southern Sandbur (Cenchrus
. <310 1470.8
echinatus)
Bahiagrass (Paspalum
> 310 > 2490.0
notatum)
Goosegrass (Eleusine indica) > 310 > 2490.0
Annual Bluegrass (Poa annua) > 310 > 310

Data adapted from a
greenhouse rate-response
study. The maximum labeled
spot spray rate evaluated was
310 g a.i./ha.

Table 3: Summary of Effective Pinoxaden Application Rates from Various Studies
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Effective Rate (g
Target Weed(s) Crop iIha) Notes
a.i./ha

o Highly effective
Phalaris minor, Avena ]
o Wheat, Barley 30-35 against grass weeds;
ludoviciana ]
requires surfactant.

Efficient against
o grassy weeds but
Avena ludoviciana Barley 50 ) ) i
ineffective against

broad-leaf weeds.

Provided the highest

o grain yield among all
Phalaris minor Wheat 45 o

herbicidal treatments

in the study.

) ) Satisfactorily
Apera spica-venti, A.
] Cereals 45 - 60 controlled these
myosuroides ]
species.
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Caption: Diagram of Pinoxaden's mode of action in grass weeds.
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Greenhouse Weed Control Study Workflow
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Caption: General workflow for a greenhouse herbicide efficacy study.
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Logic: Application Timing vs. Efficacy
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Caption: Relationship between weed growth stage and Pinoxaden efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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